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Abstract

This document provides a detailed experimental protocol for the multi-step synthesis of
basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane), a polycyclic alkane with a unique cage-
like structure. The synthesis commences with a Diels-Alder reaction between cyclooctatetraene
and maleic anhydride, followed by a series of transformations including photochemical
cycloaddition, hydrolysis, oxidative decarboxylation, and hydrogenation. This protocol includes
detailed methodologies for each key experiment, a summary of quantitative data in tabular
format, and a visual representation of the synthetic workflow.

Introduction

Basketane (C10H12), first synthesized in 1966 independently by Masamune and by Dauben
and Whalen, is a fascinating molecule due to its high degree of strain and rigid, basket-shaped
structure.[1][2] Its unique topology makes it a valuable subject for studies in reaction
mechanisms, strained ring systems, and as a building block for more complex molecules in
medicinal chemistry and materials science. This protocol outlines a well-established synthetic
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route to basketane, providing detailed procedures to facilitate its replication in a laboratory
setting.

Synthetic Workflow

The overall synthetic pathway from cyclooctatetraene and maleic anhydride to basketane is
depicted in the following workflow diagram.
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Caption: Synthetic workflow for the synthesis of Basketane.

Experimental Protocols
Step 1: Synthesis of the Diels-Alder Adduct (3)

o Reaction: Diels-Alder reaction of cyclooctatetraene and maleic anhydride.

e Procedure: In a round-bottom flask, dissolve maleic anhydride (1.0 eq) in benzene. Add
cyclooctatetraene (1.1 eq) to the solution. Stir the reaction mixture at room temperature for
24 hours. The product will precipitate out of the solution.

 Purification: Collect the precipitate by vacuum filtration and wash with cold benzene to yield
the pure endo-adduct (3).

e Yield: Quantitative.
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Step 2: Synthesis of the Photocycloaddition Product (4)

Reaction: Intramolecular photochemical [2+2] cycloaddition.

Procedure: Dissolve the Diels-Alder adduct (3) in acetone in a quartz reaction vessel.
Irradiate the solution with a high-pressure mercury lamp (e.g., 450W Hanovia lamp) for 8-12
hours while maintaining the temperature at approximately 25°C.

Purification: Remove the acetone under reduced pressure. The resulting solid can be purified
by recrystallization from a suitable solvent system (e.g., ethanol-water) to afford the pure
caged anhydride (4).

Yield: Approximately 40%.[1][2]

Step 3: Synthesis of the Diacid

Reaction: Hydrolysis of the anhydride (4).

Procedure: Suspend the photocycloaddition product (4) in a 10% aqueous solution of sodium
carbonate. Heat the mixture to reflux for 4-6 hours until the solid has completely dissolved.

Purification: Cool the reaction mixture to room temperature and acidify with concentrated
hydrochloric acid until the diacid precipitates. Collect the white solid by vacuum filtration,
wash with cold water, and dry under vacuum.

Step 4: Synthesis of Basketene (5)

¢ Reaction: Oxidative decarboxylation with lead tetraacetate.

e Procedure: To a solution of the dried diacid in dry pyridine, add lead tetraacetate (2.2 eq)

portion-wise with stirring. The reaction is exothermic and should be cooled in an ice bath.
After the addition is complete, stir the mixture at room temperature for 2 hours.

Purification: Pour the reaction mixture into an excess of cold dilute nitric acid. Extract the
agueous layer with ether. Wash the combined organic extracts with saturated sodium
bicarbonate solution and then with water. Dry the organic layer over anhydrous magnesium
sulfate, filter, and concentrate under reduced pressure. The crude basketene can be purified
by column chromatography on silica gel or by sublimation.
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¢ Yield: Moderate.

Step 5: Synthesis of Basketane (6)

e Reaction: Catalytic hydrogenation of basketene (5).
e Procedure: Dissolve basketene (5) in a suitable solvent such as ethanol or ethyl acetate. Add
a catalytic amount of 10% palladium on carbon (Pd/C). Subject the mixture to a hydrogen

atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature until the
theoretical amount of hydrogen is consumed.

 Purification: Filter the reaction mixture through a pad of Celite to remove the catalyst.
Evaporate the solvent under reduced pressure to yield basketane (6) as a white crystalline
solid. Further purification can be achieved by recrystallization or sublimation.

e Yield: High.

Data Presentation
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Compound

Structure

Molecular
Formula

Molecular
Weight (
g/mol )

Yield (%)

Key
Spectroscopi
¢ Data

Diels-Alder
Adduct (3)

(Structure of
the adduct)

C12H1003

202.21

Quantitative

IR (KBr):
vC=0 1860,
1780 cm-1

Photocycload
dition Product

4

(Structure of
the caged
anhydride)

C12H1003

202.21

1H NMR
(CDCI3): &
3.4-3.8 (m,
4H), 6.0-6.3
(m, 2H), 2.8-
3.1 (m, 4H)

Diacid

(Structure of
the diacid)

C12H1204

220.22

High

IR (KBr):
vC=0 1710
cm-1, vO-H
2500-3300
cm-1 (broad)

Basketene

®)

(Structure of

basketene)

C10H10

130.19

Moderate

1H NMR
(CDCI3): &
6.2 (t, 2H),
3.3 (m, 4H),
2.9 (m, 4H)

Basketane

(6)

(Structure of

basketane)

C10H12

132.20

High

1H NMR
(CDCI3): 0
2.5-2.8 (m,
8H), 1.4-1.7
(m, 4H). 13C
NMR
(CDCI3): 0
45.1, 40.8,
33.5. 1R
(KBn):
Characteristic
C-H

stretching
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bands at
2900-3000

cm~1[2]

Note: The spectroscopic data provided are approximate and may vary depending on the

specific instrumentation and conditions used. It is recommended to perform full characterization

of all intermediates and the final product.

Safety Precautions

Cyclooctatetraene: Flammable and should be handled in a well-ventilated fume hood.

Benzene: A known carcinogen; use with extreme caution and appropriate personal protective
equipment (PPE). Consider using a less toxic solvent if possible.

Lead tetraacetate: Highly toxic and a strong oxidizing agent. Handle with care and avoid
contact with skin and inhalation.

Pyridine: Flammable, toxic, and has a strong, unpleasant odor. Use only in a fume hood.

Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air.
Ensure proper grounding of equipment and use in a well-ventilated area away from ignition

sources.

Conclusion

This protocol provides a comprehensive guide for the synthesis of basketane. By following

these detailed procedures, researchers can reliably produce this unique caged hydrocarbon for

further study and application. Careful attention to the reaction conditions and safety

precautions is essential for a successful and safe synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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